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Compound of Interest

Compound Name: Butoconazole-d5 (nitrate)

Cat. No.: B15142427 Get Quote

Essential safety protocols and disposal guidelines for researchers and scientists working with

Butoconazole-d5 (nitrate) are critical for ensuring a secure laboratory environment.

Adherence to these procedures minimizes risks and promotes responsible chemical

management.

Butoconazole-d5 (nitrate) is a deuterated form of Butoconazole nitrate, an antifungal agent. In

a laboratory setting, where it is handled in a more concentrated form than in clinical

preparations, it is classified as harmful if swallowed, in contact with skin, or if inhaled, and can

cause serious eye irritation.[1] Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the recommended PPE when handling

Butoconazole-d5 (nitrate).
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PPE Category Specification Rationale

Hand Protection
Wear appropriate protective

gloves (e.g., nitrile rubber).

To prevent skin contact, as the

substance is harmful upon

dermal absorption.[1][2][3]

Eye/Face Protection

Use safety glasses with side-

shields or chemical goggles. A

face shield may be necessary

for larger quantities.

To protect against splashes

and dust particles that can

cause serious eye irritation.[1]

[2][3]

Skin and Body Protection

Wear a lab coat or other

protective clothing to prevent

skin exposure.[3]

To minimize the risk of skin

contact with the chemical.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

Ensure adequate ventilation or

work in a chemical fume hood.

[1][3]

To prevent inhalation of

harmful dust or aerosols.[1]

Operational and Disposal Plans
A clear, step-by-step approach to handling, storage, and disposal is essential for maintaining a

safe laboratory.

Handling Procedures
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[1][3]

Avoid Contact: Do not get the substance in the eyes, on the skin, or on clothing.[2]

Dust Prevention: Avoid the formation of dust and aerosols.[2]
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Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[3]

Storage Procedures
Container Integrity: Keep the container tightly closed in a dry and well-ventilated place.[1][3]

Storage Conditions: Store at room temperature, between 15 and 30 degrees C (59 and 86

degrees F), and avoid heat above 30°C (86°F).[4][5]

Incompatibilities: Keep away from oxidizing agents.[2]

Disposal Plan
Waste Classification: Butoconazole-d5 (nitrate) and its containers should be treated as

hazardous waste.

Disposal Method: Dispose of the contents and container in accordance with local, regional,

and national regulations. This typically involves sending it to a licensed hazardous waste

disposal facility.[3] Do not dispose of it down the drain or in the regular trash.

Emergency Procedures
In the event of an accidental exposure, immediate action is crucial.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[1][3]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.[2][3]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1][3]

After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://cdn.caymanchem.com/cdn/msds/23554m.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://clinicalinfo.hiv.gov/en/drugs/butoconazole-nitrate/patient
https://pdf.hres.ca/dpd_pm/00000606.PDF
https://www.fishersci.com/store/msds?partNumber=AC468770010&productDescription=BUTOCONAZOLE+NITRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15142427?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://cdn.caymanchem.com/cdn/msds/23554m.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://www.fishersci.com/store/msds?partNumber=AC468770010&productDescription=BUTOCONAZOLE+NITRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://cdn.caymanchem.com/cdn/msds/23554m.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F794046.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Butoconazole-d5
(nitrate) from receipt to disposal.

Receipt of Butoconazole-d5 (nitrate)

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Weighing and Handling

Storage

Store unused material

Decontamination of Work Area

Proper Disposal of Waste

Doff PPE and Wash Hands
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Butoconazole-d5 (nitrate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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